Cas no 13093-89-5 ((2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile)

(2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile structure
13093-89-5 structure
Product Name:(2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile
CAS No:13093-89-5
MF:C14H17NO6
MW:295.287884473801
CID:2043451
PubChem ID:12314647
Update Time:2025-04-21

(2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile
    • (2S)-sambunigrin
    • (alphaR)-prunasin
    • (R)-2-(beta-D-glucopyranosyloxy)-2-phenylacetonitrile
    • (R)-mandelonitrile beta-D-glucopyranoside
    • (R)-prunasin
    • (S)-alpha-(beta-D-glucopyranosyloxy)-benzeneacetonitrile
    • (S)-beta-D-Glucopyranosyloxy-phenyl-acetonitril
    • (S)-beta-D-glucopyranosyloxy-phenyl-acetonitrile
    • 2-(beta-D-Glucopyranosyloxy)-2-phenylacetonitril
    • mandelonitrile-beta-D-glucoside
    • Prulaurasin
    • Prunasin
    • Sambunigrin
    • Glucopyranoside, I+/--cyanobenzyl, D-
    • 13093-89-5
    • DTXSID101297403
    • SCHEMBL4925774
    • Inchi: 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9?,10-,11-,12+,13-,14?/m1/s1
    • InChI Key: ZKSZEJFBGODIJW-JURVZFMHSA-N
    • SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 295.10558726Da
  • Monoisotopic Mass: 295.10558726Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 123Ų

(2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile Related Literature

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